ABT-724 ABT-724 2-[[4-(2-pyridinyl)-1-piperazinyl]methyl]-1H-benzimidazole is a member of pyridines and a member of piperazines.
Brand Name: Vulcanchem
CAS No.: 70006-24-5
VCID: VC0002214
InChI: InChI=1S/C17H19N5/c1-2-6-15-14(5-1)19-16(20-15)13-21-9-11-22(12-10-21)17-7-3-4-8-18-17/h1-8H,9-13H2,(H,19,20)
SMILES: C1CN(CCN1CC2=NC3=CC=CC=C3N2)C4=CC=CC=N4
Molecular Formula: C17H19N5
Molecular Weight: 293.4 g/mol

ABT-724

CAS No.: 70006-24-5

Cat. No.: VC0002214

Molecular Formula: C17H19N5

Molecular Weight: 293.4 g/mol

Purity: > 98%

* For research use only. Not for human or veterinary use.

ABT-724 - 70006-24-5

Specification

Description 2-[[4-(2-pyridinyl)-1-piperazinyl]methyl]-1H-benzimidazole is a member of pyridines and a member of piperazines.
CAS No. 70006-24-5
Molecular Formula C17H19N5
Molecular Weight 293.4 g/mol
IUPAC Name 2-[(4-pyridin-2-ylpiperazin-1-yl)methyl]-1H-benzimidazole
Standard InChI InChI=1S/C17H19N5/c1-2-6-15-14(5-1)19-16(20-15)13-21-9-11-22(12-10-21)17-7-3-4-8-18-17/h1-8H,9-13H2,(H,19,20)
Standard InChI Key FRPJGTNLZNXQEX-UHFFFAOYSA-N
SMILES C1CN(CCN1CC2=NC3=CC=CC=C3N2)C4=CC=CC=N4
Canonical SMILES C1CN(CCN1CC2=NC3=CC=CC=C3N2)C4=CC=CC=N4
Appearance Solid powder

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